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Compound of Interest

Isopropyl 3-bromo-2-
Compound Name:

oxopropanoate
CAS No.: 56417-63-1
Cat. No.: B1287688

Get Quote

\ J

Molecular Weight: 209.04 g/mol

Introduction & Strategic Significance

Isopropyl 3-bromo-2-oxopropanoate (also known as isopropyl 3-bromopyruvate) is a highly
reactive

-haloketone ester. Structurally, it combines the electrophilic versatility of the pyruvate backbone
with a good leaving group (bromide) at the C3 position.

Core Applications:

o Heterocycle Synthesis: It is a premier "C3" building block for the Hantzsch Thiazole
Synthesis, reacting with thioamides to form 2,4-disubstituted thiazoles.

» Medicinal Chemistry: As an ester of 3-bromopyruvate (a potent hexokinase Il inhibitor), it
serves as a lipophilic prodrug candidate in oncology research, targeting the Warburg effect in
glycolytic tumors.
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» Peptide Modification: Used for cysteine alkylation in proteomic profiling.

Safety & Handling (Critical)

Hazard Classification: Corrosive (Category 1B), Lachrymator.

Hazard Description Mitigation
Potent tear gas effect. Vapors MUST be handled in a
Lachrymator cause severe eye/respiratory functioning fume hood. Wear
irritation. goggles and face shield.
Double nitrile gloves;
) Skin contact causes burns and  immediate wash with poly-
Vesicant

blistering.

ethylene glycol (PEG-400) or

copious water if exposed.

Thermal Instability

-haloketones can decompose

exothermically above 100°C.

Store at -20°C. Do not distill at
atmospheric pressure; use

high vacuum only.

Experimental Protocols
Protocol A: Synthesis via Direct Bromination

Rationale: This is the preferred industrial and scalable laboratory method. It utilizes the

enolization of isopropyl pyruvate to direct electrophilic bromination to the C3 position.

Precursor: Isopropyl Pyruvate (CAS 923-11-5).

Reagents

e Isopropyl Pyruvate (1.0 equiv)

e Bromine (

) (1.0 equiv)

» Solvent: Dichloromethane (DCM) or Chloroform (
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o Catalyst: Acetic acid (trace) or HBr (trace) to initiate enolization.

Step-by-Step Methodology

e Setup: Equip a 3-neck round-bottom flask with a pressure-equalizing addition funnel, a
nitrogen inlet, and a cryogenic thermometer. Connect the exhaust to a caustic scrubber (

trap) to neutralize HBr gas.

e Charging: Add Isopropy! Pyruvate (10.0 g, 76.8 mmol) and DCM (50 mL) to the flask. Cool
the solution to 0°C — 5°C using an ice/water bath.

e Initiation: Add 2-3 drops of 33% HBr in acetic acid to catalyze enol formation.
e Bromination:

o Load Bromine (12.2 g, 3.9 mL, 76.8 mmol) into the addition funnel.

o Critical Step: Add

dropwise over 60 minutes.

o Observation: The red color of bromine should disappear upon contact or within seconds,
indicating rapid consumption. If color persists, stop addition and allow temperature to rise
slightly (max 10°C) to re-initiate.

o Maintain internal temperature
to prevent over-bromination (dibromide formation).

e Post-Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1
hour. Nitrogen sparging can be used to remove dissolved HBr.

o Workup:
o Wash the organic layer with ice-cold water (

).

o Wash with saturated
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(carefully, gas evolution!) to remove residual acid.

o Dry over anhydrous

, filter, and concentrate under reduced pressure (rotary evaporator, bath

).

 Purification: The crude oil is often sufficiently pure (>90%) for immediate use. If necessary,
purify via vacuum distillation (bp ~85-90°C at 2 mmHg). Caution: Do not overheat.

Protocol B: Synthesis via Fischer Esterification

Rationale: Useful when 3-bromopyruvic acid is the available starting material.[1] Precursor: 3-
Bromo-2-oxopropanoic acid (3-Bromopyruvate).[1]

Step-by-Step Methodology

¢ Dissolution: Dissolve 3-bromopyruvic acid (5.0 g) in Isopropanol (50 mL).
o Catalysis: Add concentrated

(0.5 mL) or p-Toluenesulfonic acid (pTSA, 100 mg).

o Reflux: Heat to reflux (82°C) for 4-6 hours. Use a Dean-Stark trap if using a co-solvent (e.g.,
Benzene/Toluene) to remove water, though direct reflux in excess IPA is often sufficient.

o Workup:

Concentrate IPAto ~10 mL.

o

o

Dilute with Ethyl Acetate (50 mL).

Wash with water and

[¢]

[¢]

Dry and concentrate.[2]

Visualization of Workflows
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Diagram 1: Synthesis Workflow (Bromination)

This diagram illustrates the critical control points in the direct bromination protocol.
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Caption: Step-by-step logic for the controlled bromination of isopropyl pyruvate.
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Diagram 2: Hantzsch Thiazole Synthesis Mechanism

This pathway demonstrates the primary application of the molecule in heterocycle formation.
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Click to download full resolution via product page

Caption: Mechanistic pathway for reacting the title compound with thioamides to form thiazoles.

Analytical Characterization

Confirm identity using Nuclear Magnetic Resonance (NMR).
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Signal (
Nucleus Multiplicity Integration Assignment
ppm)
Doublet ( Isopropyl
1H NMR 1.35 6H
) groups
1H NMR 4.38 Singlet 2H (
-protons)
Isopropyl
1H NMR 5.15 Septet 1H
(methine)
13C NMR ~21.5 - ; Isopropyl
13C NMR ~33.0 - -
13C NMR ~71.0 - - Isopropyl
13C NMR ~159.0 - - Ester
13C NMR ~185.0 - - Ketone

Note: Shifts are approximate (in

) and may vary slightly based on concentration.

Troubleshooting & Optimization
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Problem Probable Cause Solution

Ensure strict cooling (
Low Yield / Tar Formation Reaction temperature too high. ) during

addition.

Wash with 10% Sodium
Thiosulfate (

Product Color (Dark Red) Residual Bromine.
) to quench
Store at -20°C; Add trace
Polymerization Storage at RT; Acid traces. stabilizer (e.g., 50 ppm BHT) if
not using immediately.
) o Add 1-2 drops of HBr/AcOH
Incomplete Reaction Poor enolization.
catalyst at the start.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

